N-(2,6-dimethylphenyl)-2-({11-phenyl-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl}sulfanyl)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(11-phenyl-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H26N6OS/c1-15-7-6-8-16(2)21(15)24-20(30)14-31-23-26-25-22-19-13-18(17-9-4-3-5-10-17)27-29(19)12-11-28(22)23/h3-12,18-19,22,25,27H,13-14H2,1-2H3,(H,24,30)
• InChI Key: IXGDLUGACFRFIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NNC3N2C=CN4C3CC(N4)C5=CC=CC=C5
• Molecular Formula: C23H26N6OS
• Molecular Weight: 434.6 g/mol

Description

N-(2,6-dimethylphenyl)-2-({11-phenyl-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C23H20N6OS and its molecular weight is 428.51. The purity is usually 95%.
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Scientific Research Applications

Biological Screening and Applications

• A series of derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, including sulfonamides and alkylated piperazine derivatives, were synthesized and screened for antibacterial, antifungal, and anthelmintic activity. Some compounds showed significant biological activities, indicating potential as antibacterial, antifungal, and anthelmintic agents. Additionally, these compounds were explored for latent fingerprint analysis, showing promise for forensic applications (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).

Chemical Synthesis and Structural Analysis

• The synthesis and characterization of various compounds related to N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide have been reported, focusing on their potential applications in material science and chemical synthesis. For example, studies on the synthesis, thermal, and antimicrobial properties of N-substituted sulfanilamide derivatives highlight the chemical versatility and potential utility of compounds structurally related to N-(2,6-dimethylphenyl)-2-({11-phenyl-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl}sulfanyl)acetamide in developing new materials and pharmaceutical agents (Lahtinen, Kudva, Hegde, Bhat, Kolehmainen, Nonappa, Venkatesh, & Naral, 2014).

Analytical and Diagnostic Applications

• The structural and spectroscopic analysis of compounds similar to this compound provides insights into their potential use in developing fluorescent molecular probes for biological studies. Such probes can be highly sensitive to environmental changes, making them useful in studying various biological events and processes (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).